2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C24H18ClN3O2S2/c25-16-8-10-17(11-9-16)28-23(30)22-20(12-13-31-22)27-24(28)32-14-21(29)26-19-7-3-5-15-4-1-2-6-18(15)19/h1-11H,12-14H2,(H,26,29)
• InChI Key: OESHZUIOPGPZKW-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)Cl)SCC(=O)NC4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H18ClN3O2S2
• Molecular Weight: 480.0 g/mol

Description

2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C24H18ClN3O2S2 and its molecular weight is 480. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(naphthalen-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(naphthalen-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis Applications

Research has explored the synthesis and reactions of related compounds, highlighting their utility in producing complex polycyclic structures. For instance, the reaction of α-acyl-α-(m-chlorophenyl) acetonitrile with formamide resulted in enamines and 4-aminopyrimidines, showcasing the potential for creating diverse heterocyclic compounds (T. Hirota et al., 1978).

Crystallography and Structural Analysis

Crystallographic studies have provided detailed insights into the molecular and structural aspects of similar compounds. For example, the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide and its derivatives have been analyzed, revealing the inclination angles between pyrimidine and naphthalene ring systems and their crystal packing involving hydrogen bonds (S. Subasri et al., 2017).

Antioxidant and Antimicrobial Applications

Compounds derived from related structures have been investigated for their antioxidant activity, such as novel heterocycles derived from 2-acetylnaphthalene showing promising antioxidant effects (N. Taha, 2012). Additionally, antibacterial activities against various pathogens have been reported for synthesized derivatives, underscoring the therapeutic potential of such compounds (N. Desai et al., 2008).

Material Science and Polymer Applications

In the domain of material science, novel polyimides derived from related compounds have been synthesized, demonstrating exceptional solubility, thermal stability, and low dielectric constants, making them suitable for advanced material applications (C. Chung & S. Hsiao, 2008).